2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C12H15N5O2S/c1-2-19-9-6-4-3-5-8(9)14-10(18)7-20-12-15-11(13)16-17-12/h3-6H,2,7H2,1H3,(H,14,18)(H3,13,15,16,17)
• InChI Key: SMOUSXXBBOZGIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NNC(=N2)N
• Molecular Formula: C12H15N5O2S
• Molecular Weight: 293.35 g/mol
• Solubility: 9.4 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(2-ethoxyphenyl)acetamide” is a type of organic compound. It is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds containing three nitrogen atoms. These compounds are known to form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives has been reported in the literature. Two complementary pathways were proposed for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides. These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines. The first pathway started with the preparation of N-guanidinosuccinimide, which then reacted with amines under microwave irradiation to afford the desired products. An alternative pathway, with the initial preparation of N-arylsuccinimides and their subsequent reaction with aminoguanidine hydrochloride under microwave irradiation, was applied.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can be confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis. The annular prototropic tautomerism in the prepared 1,2,4-triazoles was studied using NMR spectroscopy and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can be influenced by the extensive hydrogen bonding interactions between the cations and anions, leading to a complex 3D network. This contributes greatly to the high density, insensitivity, and thermal stability of the compounds.

Mechanism of Action

While the specific mechanism of action for “2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(2-ethoxyphenyl)acetamide” is not mentioned in the retrieved papers, similar 1,2,4-triazole derivatives have shown promising cytotoxic activity against cancer cell lines. Molecular docking studies were done to understand the mechanism and binding modes of these derivatives in the binding pocket of aromatase enzyme as a possible target.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives could involve the discovery and development of more effective and potent anticancer agents. Given their promising cytotoxic activity and the ability to form hydrogen bonds with different targets, these compounds present a significant potential for further exploration in medicinal chemistry.